2-amino-1-[2,5-dimethyl-1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]ethan-1-ol

• IUPAC Name: 2-amino-1-[2,5-dimethyl-1-(4-methylphenyl)sulfonylpyrrol-3-yl]ethanol
• InChI: InChI=1S/C15H20N2O3S/c1-10-4-6-13(7-5-10)21(19,20)17-11(2)8-14(12(17)3)15(18)9-16/h4-8,15,18H,9,16H2,1-3H3
• InChI Key: SEZATUQKBZLKEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C(=CC(=C2C)C(CN)O)C
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol
• CAS No.: 2580203-50-3

Description

2-amino-1-[2,5-dimethyl-1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]ethan-1-ol, commonly referred to as 2-ADEP, is an organic compound that has been used for a variety of scientific research applications. It is a small molecule with a molecular weight of 303.3 g/mol and a melting point of 162-164 °C. 2-ADEP is a white, crystalline solid with a pKa of 6.4. It is soluble in water, methanol, and ethanol, and is insoluble in chloroform and ether.

Scientific Research Applications

2-ADEP has been used in a variety of scientific research applications. It has been used in the study of enzyme inhibition, as well as the study of protein-protein interactions. It has also been used in the study of drug metabolism and pharmacokinetics. Additionally, it has been used in the study of enzyme-substrate interactions and the study of enzyme kinetics.

Mechanism of Action

2-ADEP is an inhibitor of enzymes that have an active site containing a sulfhydryl group. It binds to the active site of the enzyme, blocking the enzyme’s ability to catalyze reactions. This inhibition is reversible and can be reversed with the addition of a reducing agent such as dithiothreitol.
Biochemical and Physiological Effects
2-ADEP has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. This inhibition can lead to decreased drug metabolism and increased drug levels in the body. Additionally, 2-ADEP has been shown to inhibit the activity of enzymes involved in the metabolism of neurotransmitters, leading to increased levels of these substances in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-ADEP in a laboratory setting is its ability to inhibit enzymes involved in drug metabolism and neurotransmitter metabolism. This can be useful for studying the effects of drugs and neurotransmitters on the body. Additionally, 2-ADEP is relatively easy to synthesize in a laboratory setting. The main limitation of using 2-ADEP in a laboratory setting is its potential to cause adverse effects if used in large amounts or in combination with other drugs.

Future Directions

There are many potential future directions for research involving 2-ADEP. These include further investigation into its potential as an inhibitor of enzymes involved in drug metabolism and neurotransmitter metabolism. Additionally, further research could be done into the potential of 2-ADEP as a therapeutic agent. Additionally, research could be done into the potential of 2-ADEP as a diagnostic agent, as well as its potential as a pro-drug. Finally, further research could be done into the potential of 2-ADEP as an adjuvant for vaccines.

Synthesis Methods

2-ADEP can be synthesized in a laboratory setting through a variety of methods. One method involves the reaction of 2-amino-1-phenyl-ethan-1-ol with 4-methylbenzenesulfonyl chloride in the presence of a base such as potassium carbonate. This reaction occurs in an aqueous solution at room temperature and produces 2-ADEP as a white crystalline solid.